Cas no 2221953-64-4 (N-(6-Fluoroquinolin-2-yl)acetamide)

N-(6-Fluoroquinolin-2-yl)acetamide structure
2221953-64-4 structure
Product Name:N-(6-Fluoroquinolin-2-yl)acetamide
CAS No:2221953-64-4
MF:C11H9FN2O
MW:204.200365781784
CID:6644909
PubChem ID:141528641
Update Time:2024-05-28

N-(6-Fluoroquinolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • HS-8907
    • N-(6-Fluoroquinolin-2-yl)acetamide
    • 2221953-64-4
    • Inchi: 1S/C11H9FN2O/c1-7(15)13-11-5-2-8-6-9(12)3-4-10(8)14-11/h2-6H,1H3,(H,13,14,15)
    • InChI Key: ZXJVUUYWWUPTRN-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(C=1)=CC=C(NC(C)=O)N=2

Computed Properties

  • Exact Mass: 204.06989108g/mol
  • Monoisotopic Mass: 204.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42Ų

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